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Compound of Interest

Compound Name: Impdh2-IN-2

Cat. No.: B12423708

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the detection of Inosine Monophosphate
Dehydrogenase 2 (IMPDH2) expression in cell lysates using Western blotting. IMPDH2 is a
rate-limiting enzyme in the de novo biosynthesis of guanine nucleotides and is implicated in
various cellular processes, including cell proliferation and differentiation.[1] Its expression is
often upregulated in cancerous cells, making it a protein of significant interest in cancer
research and drug development.[2][3]

IMPDH2 Signaling Pathways

IMPDH2 plays a crucial role in cellular metabolism and has been shown to be involved in
several signaling pathways that are critical for cell growth and proliferation. For instance,
IMPDH2 activity is associated with the PISK/AKT/mTOR and Wnt/B-catenin signaling pathways,
both of which are central to cancer progression.[4] Understanding the expression levels of
IMPDH2 can provide valuable insights into the metabolic state of cells and the activation status
of these key signaling cascades.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. IMPDH2 Antibody | Cell Signaling Technology [cellsignal.com]

2. Over-expression of IMPDH2 is associated with tumor progression and poor prognosis in
hepatocellular carcinoma - PMC [pmc.nchbi.nlm.nih.gov]

o 3. IMPDH2's Central Role in Cellular Growth and Diseases: A Potential Therapeutic Target -
PMC [pmc.ncbi.nlm.nih.gov]

e 4. spandidos-publications.com [spandidos-publications.com]

 To cite this document: BenchChem. [Application Notes and Protocols for Detecting IMPDH2
Expression via Western Blot]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12423708#western-blot-protocol-for-detecting-
impdh2-expression]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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